(3-(dimethylamino)phenyl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone

• IUPAC Name: [3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-[3-(dimethylamino)phenyl]methanone
• InChI: InChI=1S/C22H26N2O3S/c1-23(2)17-8-6-7-16(13-17)22(25)24-18-11-12-19(24)15-21(14-18)28(26,27)20-9-4-3-5-10-20/h3-10,13,18-19,21H,11-12,14-15H2,1-2H3
• InChI Key: YBLLMZWDCPGVNR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)N2C3CCC2CC(C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H26N2O3S
• Molecular Weight: 398.5 g/mol
• CAS No.: 1704635-97-1

Description

(3-(dimethylamino)phenyl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a useful research compound. Its molecular formula is C22H26N2O3S and its molecular weight is 398.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research efforts have delved into synthesizing novel compounds with structural similarities to "(3-(dimethylamino)phenyl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone," aiming at understanding their structural characteristics and potential therapeutic applications. For instance, the synthesis of antimicrobial, antioxidant, and insect antifeedant potent methanone derivatives explores the application of similar compounds in addressing various biological and ecological challenges (Thirunarayanan, 2015).

Catalysis and Material Science

Studies have also investigated the use of related compounds in catalysis and material science. For example, Iridium(I) complexes involving similar structural motifs have been synthesized and characterized, highlighting their potential use in catalytic hydrogenations, demonstrating the versatility of these compounds in facilitating chemical transformations (Guerriero et al., 2011).

Novel Drug Discovery

The exploration of novel drug discovery avenues includes synthesizing and evaluating derivatives for their biological activities, such as antimicrobial and antibacterial properties. A notable study describes the synthesis and antibacterial activity of novel derivatives, showcasing the potential of these compounds in developing new antimicrobial agents (Reddy et al., 2011).

Advanced Functional Materials

Research into advanced functional materials has led to the development of poly(arylene ether sulfone)s bearing multiple benzyl-type quaternary ammonium pendants. These materials exhibit promising properties, such as hydroxide conductivity and alkaline stability, making them suitable for various applications, including as membranes in fuel cells (Shi et al., 2017).